Cas no 1805363-54-5 (3-Chloro-5-(difluoromethyl)-2-methylpyridine-6-carbonyl chloride)

• Product Name: 3-Chloro-5-(difluoromethyl)-2-methylpyridine-6-carbonyl chloride
• CAS No: 1805363-54-5
• MF: C₈H₅Cl₂F₂NO
• MW: 240.034207105637
• CID: 4808451
• Update Time: 2025-05-25

3-Chloro-5-(difluoromethyl)-2-methylpyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)-2-methylpyridine-6-carbonyl chloride

• Inchi： 1S/C8H5Cl2F2NO/c1-3-5(9)2-4(8(11)12)6(13-3)7(10)14/h2,8H,1H3
• InChI Key： IZALMNSXDBFSIG-UHFFFAOYSA-N
• SMILES： ClC1=C(C)N=C(C(=O)Cl)C(C(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 3.3
• Topological Polar Surface Area: 30

Additional information on 3-Chloro-5-(difluoromethyl)-2-methylpyridine-6-carbonyl chloride

3-Chloro-5-(difluoromethyl)-2-methylpyridine-6-carbonyl chloride (CAS No: 1805363-54-5): A Versatile Synthetic Intermediate in Medicinal Chemistry

The compound 3-Chloro-5-(difluoromethyl)-2-methylpyridine-6-carbonyl chloride, identified by the CAS registry number 1805363-54-5, represents a structurally unique member of the pyridine-derived chloroformate family. Its molecular architecture combines a substituted pyridine ring with a chlorine atom at the 6-position, positioned adjacent to a carbonyl chloride group. This configuration imparts distinct reactivity and physicochemical properties, making it an attractive precursor in the synthesis of bioactive molecules. Recent studies highlight its role in developing compounds with potential applications in oncology, neurodegenerative disease treatment, and enzyme modulation, underscoring its significance in modern drug discovery pipelines.

Pyridine-based structures are widely recognized for their ability to enhance pharmacokinetic profiles and improve ligand efficiency in drug candidates. The chloro substituent at position 3 contributes electron-withdrawing effects that modulate the compound’s aromaticity and reactivity, while the difluoromethyl group at position 5 introduces steric hindrance and fluorine-mediated hydrogen bonding capabilities. The methyl substituent at position 2 further stabilizes the molecule and may influence metabolic stability. Collectively, these functional groups create a scaffold with tunable electronic properties, enabling chemists to optimize binding affinity and selectivity during medicinal chemistry campaigns.

In recent years, this compound has gained attention for its utility in synthesizing covalent inhibitors, a rapidly evolving class of therapeutics that form irreversible bonds with target proteins. A study published in *Journal of Medicinal Chemistry* (2023) demonstrated its application as a reactive electrophile in designing irreversible inhibitors of kinases involved in cancer progression. The carbonyl chloride moiety serves as an electrophilic warhead that selectively reacts with cysteine residues on target enzymes, achieving prolonged inhibition compared to traditional reversible inhibitors. Researchers highlighted its compatibility with click chemistry approaches, allowing site-specific conjugation to antibody fragments for targeted delivery systems.

Another notable application lies in peptide macrocyclization strategies, where this chloroformate acts as a crosslinking agent to stabilize cyclic peptide frameworks. A collaborative effort between European research institutions (Nature Communications, 2024) utilized its reactivity to form stable amide bonds under mild conditions, resulting in macrocyclic peptides with enhanced cell permeability and receptor binding affinity. The presence of fluorinated substituents (difluoromethyl) was shown to modulate conformational flexibility without compromising reactivity during cyclization processes.

In the realm of radiopharmaceutical development, this compound has been employed as an intermediate for attaching fluorine-18 isotopes via nucleophilic substitution reactions. A groundbreaking paper from MIT (Chemical Science, 2024) described its use in constructing PET imaging agents targeting αvβ6 integrin overexpressed in pancreatic tumors. The chlorine atom facilitated efficient radiofluorination under copper-free conditions, while the methyl group improved metabolic stability during preclinical evaluations.

Recent advances have also explored its role in prodrug activation mechanisms through esterification reactions with hydroxyl-containing biomolecules. Research from Stanford University (ACS Medicinal Chemistry Letters, 2024) demonstrated how the compound’s electrophilicity enables controlled release of active pharmacophores upon enzymatic cleavage within biological systems. This approach significantly reduced off-target effects observed with conventional prodrugs by ensuring activation only at specific tissue microenvironments.

Structural modifications incorporating this chloroformate have led to promising leads against neurodegenerative diseases such as Alzheimer’s and Parkinson’s. A team from Tokyo University (Bioorganic & Medicinal Chemistry Letters, 2024) synthesized derivatives that inhibit β-secretase activity by exploiting the chlorine-induced electronic effects on transition state stabilization. Computational docking studies revealed favorable interactions between the difluoromethyl group and hydrophobic pockets within enzyme active sites.

Its utility extends into natural product total synthesis, where it has been used to construct complex alkaloid frameworks through Friedel-Crafts acylation reactions on indole cores. A report from Harvard’s Department of Chemistry (Organic Letters, 2024) detailed its application as an efficient coupling agent for assembling polyhydroxyindole scaffolds found in anticancer marine natural products like Discodermolide analogs.

Advanced spectroscopic techniques such as DFT calculations have elucidated unique reaction pathways facilitated by this compound’s hybridized orbitals distribution (sp² hybridized carbonyl chloride) creating low-energy transition states during nucleophilic additions. These insights have enabled researchers at Oxford University (Angewandte Chemie International Edition, 2024) to design asymmetric synthesis protocols using chiral auxiliaries anchored through this functional group.

Despite its synthetic utility, handling requires careful consideration due to inherent reactivity characteristics common among carbonyl chloride derivatives. Optimal storage conditions include nitrogen-purged containers at sub-zero temperatures (−18°C) coupled with moisture exclusion protocols established through collaborative efforts between industrial partners and academic labs (Journal of Chemical Safety Engineering, 2024).

Clinical translation studies indicate potential therapeutic applications when incorporated into multi-component scaffolds targeting epigenetic regulators such as bromodomains and histone deacetylases (HDACs). Preclinical data from Johnson & Johnson’s research division (Biochemical Pharmacology Reports, 2024) showed that derivatives containing this core exhibited dose-dependent inhibition of HDAC6 without affecting other isoforms – a critical advantage for reducing side effects associated with pan-HDAC inhibitors currently on market.

The compound’s fluorinated substituents also contribute to enhanced ligand efficiency metrics when evaluated using quantitative structure-activity relationship (QSAR) models developed by computational chemists at ETH Zurich (Journal of Medicinal Chemistry Digital Editions). Fluorine atoms’ ability to modulate hydrogen bond acceptor properties was correlated with improved binding energies when docked against G-protein coupled receptors (GPCRs), suggesting utility in developing next-generation CNS drugs.

In enzymology research published by Scripps Institute scientists (Proceedings of National Academy Sciences USA), this chloroformate served as an affinity labeling tool for identifying catalytic residues within serine hydrolase families – an approach critical for validating drug targets prior to lead optimization phases. The labeling efficiency was found superior compared to conventional acyl azides due to reduced steric bulk from methyl substitution (position 2) allowing deeper penetration into enzyme active sites.

Emerging applications include integration into supramolecular assemblies through self-sorting hydrogen bonding networks involving both carbonyl chloride (position 6) and difluoromethyl groups (position 5). Such systems are being investigated for targeted drug delivery across blood-brain barrier models using stimuli-responsive release mechanisms triggered by physiological pH changes – a breakthrough validated through ex vivo experiments reported in *Advanced Materials* journal earlier this year.

Synthetic accessibility improvements were recently achieved via palladium-catalyzed cross-coupling methodologies developed by Merck researchers (*Chemistry – A European Journal*, March 2024). They demonstrated scalable synthesis routes starting from commercially available pyridines under environmentally benign conditions – achieving >98% purity without requiring hazardous oxidizing agents traditionally used in carbonyl chloride formation processes.